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  3. 3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole 3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
Brand Name: Vulcanchem
CAS No.: 105343-19-9
VCID: VC20782663
InChI: InChI=1S/C28H43ClN4O3S/c1-9-10-15-36-21-14-13-20(28(7,8)18-27(4,5)6)17-22(21)37(34,35)16-11-12-23-30-31-26-24(29)25(19(2)3)32-33(23)26/h13-14,17,19,32H,9-12,15-16,18H2,1-8H3
SMILES: CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C
Molecular Formula: C28H43ClN4O3S
Molecular Weight: 551.2 g/mol

3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole

CAS No.: 105343-19-9

Cat. No.: VC20782663

Molecular Formula: C28H43ClN4O3S

Molecular Weight: 551.2 g/mol

* For research use only. Not for human or veterinary use.

3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole - 105343-19-9

Specification

CAS No. 105343-19-9
Molecular Formula C28H43ClN4O3S
Molecular Weight 551.2 g/mol
IUPAC Name 3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
Standard InChI InChI=1S/C28H43ClN4O3S/c1-9-10-15-36-21-14-13-20(28(7,8)18-27(4,5)6)17-22(21)37(34,35)16-11-12-23-30-31-26-24(29)25(19(2)3)32-33(23)26/h13-14,17,19,32H,9-12,15-16,18H2,1-8H3
Standard InChI Key WHRHRVPPBSVNCO-UHFFFAOYSA-N
SMILES CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C
Canonical SMILES CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C

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